Cas no 1251010-04-4 (3-BROMO-5-CHLOROBENZONITRILE)

• Product Name: 3-BROMO-5-CHLOROBENZONITRILE
• CAS No: 1251010-04-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 3161599
• PubChem ID: 145710405
• Update Time: 2025-04-21

3-BROMO-5-CHLOROBENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-CHLOROBENZONITRILE
• Racemic-(1R,4S,5S)-Tert-Butyl 5-(Aminomethyl)-2-Azabicyclo[2.1.1]Hexane-2-Carboxylate(WX120068)
• Racemic-(1R,4S,5S)-Tert-Butyl 5-(Aminomethyl)-2-Azabicyclo[2.1.1]Hexane-2-Carboxylate
• tert-Butylrel-(1R,4S,5S)-5-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-Butyl (1R,4S,5S)-5-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-Butyl rel-(1R,4S,5S)-5-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 1251010-04-4
• 1932769-21-5

• MDL： MFCD28390499
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-9(13)8(7)5-12/h7-9H,4-6,12H2,1-3H3/t7-,8-,9-/m1/s1
• InChI Key： XKZNMNKZDDJEEL-IWSPIJDZSA-N
• SMILES： [C@@]12([H])C[C@@]([H])([C@H]1CN)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 212.152477885Da
• Monoisotopic Mass: 212.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų